N-benzyl-4-(piperidin-1-ylmethyl)benzamide

• IUPAC Name: N-benzyl-4-(piperidin-1-ylmethyl)benzamide
• InChI: InChI=1S/C20H24N2O/c23-20(21-15-17-7-3-1-4-8-17)19-11-9-18(10-12-19)16-22-13-5-2-6-14-22/h1,3-4,7-12H,2,5-6,13-16H2,(H,21,23)
• InChI Key: JAEDQRPDBJRTAD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC=C(C=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

N-benzyl-4-(piperidin-1-ylmethyl)benzamide is a compound that belongs to the class of benzamides It features a benzyl group attached to a piperidine ring, which is further connected to a benzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-4-(piperidin-1-ylmethyl)benzamide typically involves the condensation of benzylamine with 4-(piperidin-1-ylmethyl)benzoic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions . The reaction mixture is stirred at room temperature for several hours until the formation of the desired product is complete.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using similar synthetic routes. The process involves the use of large-scale reactors and optimized reaction conditions to ensure high yield and purity of the product. The use of continuous flow reactors and automated systems can further enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

N-benzyl-4-(piperidin-1-ylmethyl)benzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield reduced derivatives.

Substitution: The benzyl and piperidine moieties can undergo substitution reactions with various electrophiles or nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Electrophiles (e.g., alkyl halides), nucleophiles (e.g., amines, thiols)

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines .

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound has shown potential as an inhibitor of certain enzymes and receptors, making it a candidate for biochemical studies.

Medicine: Research has indicated its potential as a therapeutic agent for treating various diseases, including cancer and viral infections.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-benzyl-4-(piperidin-1-ylmethyl)benzamide involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity . Additionally, it can interact with receptors, altering their signaling pathways and affecting cellular responses .

Comparison with Similar Compounds

N-benzyl-4-(piperidin-1-ylmethyl)benzamide can be compared with other similar compounds, such as:

N-(piperidin-4-yl)benzamide: This compound lacks the benzyl group, which may result in different biological activities and properties.

N-(1-benzyl-piperidin-4-yl)-2-methyl-benzamide: The presence of a methyl group on the benzamide moiety can influence the compound’s reactivity and interactions with molecular targets.

N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)-4-((4-benzyl-1-piperidinyl)methyl)benzamide: This compound features additional functional groups, which can enhance its biological activity and specificity.

These comparisons highlight the uniqueness of this compound and its potential advantages over other similar compounds in various applications.